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Compound of Interest

Compound Name: SB297006

Cat. No.: B1680827 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosage and administration of

SB297006, a CCR3 antagonist, in animal models. The information is intended to guide

researchers in designing and executing preclinical studies to evaluate the therapeutic potential

of this compound.

Mechanism of Action: CCR3 Antagonism
SB297006 is a selective antagonist of the C-C chemokine receptor type 3 (CCR3). CCR3 and

its ligands, such as eotaxin (CCL11), are key mediators of eosinophilic inflammation, a

hallmark of various allergic diseases like asthma and atopic dermatitis. By blocking the

interaction of eotaxins with CCR3, SB297006 inhibits the recruitment and activation of

eosinophils and other inflammatory cells to target tissues. This mechanism of action makes

SB297006 a promising candidate for the treatment of inflammatory and allergic conditions.

CCR3 Signaling Pathway
The following diagram illustrates the signaling cascade initiated by the binding of chemokines

like eotaxin (CCL11) to the CCR3 receptor, and the point of inhibition by SB297006.
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Preparation

Administration

Post-Procedure

1. Weigh Animal

2. Calculate Dose Volume

3. Prepare SB297006 Solution

4. Restrain Animal

5. Locate Injection Site

6. Inject Solution

7. Return to Cage

8. Monitor Animal
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To cite this document: BenchChem. [Application Notes and Protocols: SB297006 Dosage
and Administration in Animal Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680827#sb297006-dosage-and-administration-in-
animal-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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